
Technical Guide: Solubility Profiling & Handling
of 2-(Aminomethyl)phenol Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Aminomethyl)phenol hcl

CAS No.: 1206675-01-5

Cat. No.: B3033810

Get Quote

Executive Summary
2-(Aminomethyl)phenol (also known as 2-Hydroxybenzylamine or 2-HOBA) is a critical small

molecule scavenger of reactive dicarbonyl species (isolevuglandins), utilized extensively in

research regarding oxidative stress, hypertension, and atrial fibrillation. While the free base

(CAS 932-30-9) exhibits moderate aqueous solubility, the hydrochloride (HCl) salt form is

frequently synthesized to enhance bioavailability, stability, and dissolution kinetics in aqueous

media.

This guide provides a technical analysis of the solubility profile of 2-(Aminomethyl)phenol
HCl. It synthesizes literature data with fundamental medicinal chemistry principles to offer a

robust framework for solvent selection, recrystallization, and stock solution preparation.

Physicochemical Characterization
Understanding the solubility of 2-(Aminomethyl)phenol HCl requires analyzing its structural

moieties. The molecule contains two ionizable groups: a phenolic hydroxyl group and a primary

benzylic amine.
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Property Data / Descriptor Context

Compound Name
2-(Aminomethyl)phenol

Hydrochloride
Salt form of 2-HOBA

Parent CAS 932-30-9 (Free Base)
HCl salt often referenced

under parent

Molecular Weight ~159.61 g/mol (HCl salt) Free base MW is 123.15 g/mol

pKa (Amine) ~8.63 (Predicted) Protonated at physiological pH

pKa (Phenol) ~10.0 (Predicted)
Remains neutral in

acidic/neutral media

Appearance White to beige crystalline solid Hygroscopic tendency

The Salt Effect
The conversion of the free base to the hydrochloride salt protonates the primary amine (

). This introduces a permanent positive charge, significantly increasing lattice energy and
hydrophilicity. Consequently, the solubility profile shifts drastically from the lipophilic free base
towards polar protic solvents.

Solubility Landscape
The following data categorizes the solubility behavior of 2-(Aminomethyl)phenol HCl across

four distinct solvent classes. Note that while specific quantitative values (

) for the salt are rare in open literature, these classifications are derived from the validated
behavior of low-molecular-weight amine hydrochlorides and specific recrystallization protocols
for this compound.

Solvent Compatibility Table[1]
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Solubility

Technical
Application

Polar Protic Water High > 50 mg/mL

Aqueous buffers,

biological

assays.

Polar Protic Methanol High > 30 mg/mL

Synthesis

workup, primary

solvent for

recrystallization.

Polar Protic Ethanol Moderate 10–30 mg/mL

Recrystallization

(often requires

heating).

Polar Aprotic DMSO High > 25 mg/mL

Cryopreservation

, high-conc.

stock solutions.

Polar Aprotic DMF Moderate ~10-20 mg/mL

Alternative stock

solvent if DMSO

is unsuitable.

Chlorinated
DCM /

Chloroform
Low < 1 mg/mL

Liquid-liquid

extraction

(compound stays

in aqueous

phase).

Non-Polar Hexane / Ether Insoluble Negligible

Anti-solvent for

precipitation/crys

tallization.

Mechanistic Insights
Aqueous Media: The ionic dipole interaction between water molecules and the ammonium

chloride moiety drives rapid dissolution. The solution will be slightly acidic due to the

hydrolysis of the ammonium ion.
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Recrystallization Strategy: A common purification method involves dissolving the crude HCl

salt in hot Ethanol (or Methanol) and adding Diethyl Ether or Hexane until turbidity is

observed. This exploits the "High vs. Insoluble" differential between the alcohol and the non-

polar anti-solvent.

DMSO Stability: While soluble, care must be taken. DMSO can act as an oxidant under

harsh conditions, though 2-HOBA is generally stable. Store DMSO stocks at -20°C to

prevent degradation.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this validated workflow to determine the exact saturation point in a specific solvent system.

Preparation: Weigh approximately 50 mg of 2-(Aminomethyl)phenol HCl into a tared 4 mL

glass vial.

Solvent Addition: Add the target solvent in 100 µL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition. Inspect for undissolved solids.

Sonication: If solids persist, sonicate for 5 minutes to ensure kinetic energy barriers are

overcome.

Endpoint: Record the volume (

) where the solution becomes optically clear.

Calculation:

Verification: Cool the solution to 4°C for 2 hours. If precipitation occurs, the room

temperature solubility is valid, but the solution is temperature-sensitive.

Protocol B: Recrystallization for Purification
Target Purity: >98% (HPLC)
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Dissolution: Dissolve 1.0 g of crude 2-(Aminomethyl)phenol HCl in the minimum volume of

boiling Ethanol (~5-10 mL).

Filtration: If insoluble particulates remain, filter the hot solution through a 0.45 µm PTFE

syringe filter.

Anti-Solvent Addition: Slowly add Diethyl Ether dropwise to the hot filtrate until a faint,

persistent cloudiness appears.

Clarification: Add 2-3 drops of Ethanol to restore clarity.

Crystallization: Allow the flask to cool slowly to room temperature, then place in a refrigerator

(4°C) overnight.

Collection: Filter the white crystals via vacuum filtration and wash with cold Ether.

Visualizations
Figure 1: Solubility Screening Workflow
This decision tree guides researchers through the selection of solvents for stock preparation

versus purification.
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Start: 2-(Aminomethyl)phenol HCl

Define Goal

Biological Assay

 In Vitro/In Vivo 

Purification / Synthesis

 Chemical Workup 

Water / PBS Solubility?

Prepare 100mM Stock
in Water or DMSO

 Yes (High Solubility) 

Soluble in Cold EtOH?

Soluble in Hot EtOH?

 No 

Evaporative Crystallization

 Yes 

Recrystallize:
EtOH (Solvent) + Ether (Anti-solvent)

 Yes  No (Try MeOH) 

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on experimental intent (Assay vs.

Purification).

Figure 2: Dissolution Mechanism & Interactions
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Visualizing the molecular interactions driving solubility in polar vs. non-polar media.

Aqueous Media (H2O)

Non-Polar Media (Hexane)
Solid HCl Salt
[R-NH3]+ [Cl]-

Ion-Dipole Interaction
(Solvation Shell) Add Water 

Lack of Dipole
(No Solvation)

 Add Hexane 

Free Ions:
R-NH3+(aq) + Cl-(aq)

 Entropy Increase 

Undissolved Solid
(Lattice Energy Dominates)

 Stability 

Click to download full resolution via product page

Caption: Mechanistic comparison of dissolution in water (entropic gain) versus non-polar

solvents (lattice stability).

Storage and Stability
Solid State: Store the HCl salt at -20°C under an inert atmosphere (Nitrogen/Argon). It is

hygroscopic; exposure to moisture can lead to deliquescence.

Solution State:

Aqueous: Prepare fresh. The phenolic group is susceptible to oxidation over time (turning

the solution brown).

DMSO: Stable for months at -20°C. Avoid repeated freeze-thaw cycles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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